Cas no 1186610-03-6 (3-OXO-3-(OXOLAN-3-YL)PROPANENITRILE)

3-Oxo-3-(oxolan-3-yl)propanenitrile is a versatile nitrile-containing intermediate with a cyclic ether (oxolane) functional group, making it valuable in organic synthesis and pharmaceutical applications. Its ketone and nitrile moieties provide reactive sites for further derivatization, enabling the construction of complex heterocyclic frameworks. The oxolane ring enhances solubility in polar solvents, facilitating reactions in diverse media. This compound is particularly useful in the synthesis of bioactive molecules, agrochemicals, and specialty chemicals, where its balanced reactivity and stability are advantageous. Its structural features allow for selective transformations, including nucleophilic additions and cyclizations, making it a practical building block for researchers in medicinal and process chemistry.

3-OXO-3-(OXOLAN-3-YL)PROPANENITRILE structure

1186610-03-6 structure

Product Name:3-OXO-3-(OXOLAN-3-YL)PROPANENITRILE

CAS No:1186610-03-6

MF:C₇H₉NO₂

MW:139.151861906052

MDL:MFCD14610497

CID:4471326

PubChem ID:54595601

Update Time:2025-05-21

3-OXO-3-(OXOLAN-3-YL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

- 3-OXO-3-(OXOLAN-3-YL)PROPANENITRILE
- 3-oxo-3-(tetrahydrofuran-3-yl)propanenitrile
- 3-Oxo-3-(tetrahydro-furan-3-yl)-propionitrile
- 3-Furanpropanenitrile, tetrahydro-β-oxo-
- P11746
- 1186610-03-6
- DB-122769
- MFCD14610497
- FUXCNUVQVSLRSP-UHFFFAOYSA-N
- SY098796
- PB18098
- EN300-91371
- 3-Oxo-3-(3-tetrahydrofuryl)propanenitrile
- AS-51030
- 3-oxo-3-[(3S)-oxolan-3-yl]propanenitrile
- SCHEMBL1593438
- AKOS010528475
- CS-0051228
- LXB61003
- 825-223-8
- MDL： MFCD14610497
- Inchi： 1S/C7H9NO2/c8-3-1-7(9)6-2-4-10-5-6/h6H,1-2,4-5H2
- InChI Key： FUXCNUVQVSLRSP-UHFFFAOYSA-N
- SMILES： O1CCC(C(CC#N)=O)C1

Computed Properties

Exact Mass: 139.063328530g/mol
Monoisotopic Mass: 139.063328530g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 50.1Å²

3-OXO-3-(OXOLAN-3-YL)PROPANENITRILE Pricemore >>

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CHENG DOU FEI BO YI YAO Technology Co., Ltd.	MY1084-1g	3-oxo-3-(tetrahydrofuran-3-yl)propanenitrile	1186610-03-6	95%	1g	$473	2023-09-07
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Chemenu	CM302858-1g	3-Oxo-3-(tetrahydro-furan-3-yl)-propionitrile	1186610-03-6	95%	1g	$1072	2021-08-18
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